Cas no 200711-22-4 (5-Methyl-6-(trifluoromethyl)indoline)

5-Methyl-6-(trifluoromethyl)indoline Properties

Names and Identifiers

• 5-Methyl-6-(trifluoromethyl)indoline
• 1H-Indole, 2,3-dihydro-5-methyl-6-(trifluoromethyl)-
• 5-methyl-6-(trifluoromethyl)-2,3-dihydro-1H-indole
• 5-methyl-6-trifluoromethylindoline
• 6-(trifluoromethyl)-5-methylindoline
• AK136685
• SJDNGKSDFPRJQU-UHFFFAOYSA-N
• FCH1381649
• AX8258253
• ST24044882
• CS-W007128
• SCHEMBL6186362
• EN300-7411867
• C73805
• 1H-Indole,2,3-dihydro-5-methyl-6-(trifluoromethyl)-
• AKOS015898412
• MFCD13192389
• SB66160
• DTXSID10441041
• 200711-22-4
• DS-2992
• FT-0706072
• 5-methyl-6-(trifluoromethyl)-2, 3-dihydro-1H-indole
• A849409
• DB-014619
• +Expand

• MDL： MFCD13192389
• InChIKey： SJDNGKSDFPRJQU-UHFFFAOYSA-N
• Inchi： 1S/C10H10F3N/c1-6-4-7-2-3-14-9(7)5-8(6)10(11,12)13/h4-5,14H,2-3H2,1H3
• SMILES： FC(C1=C([H])C2=C(C([H])=C1C([H])([H])[H])C([H])([H])C([H])([H])N2[H])(F)F

Computed Properties

• Exact Mass: 201.07700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 201.07653381g/mol
• Heavy Atom Count: 14
• Complexity: 214
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 12

Experimental Properties

• LogP: 3.11980
• PSA: 12.03000
• Refractive Index: 1.483
• Boiling Point: 233.9±40.0 °C at 760 mmHg
• Melting Point: No data available
• Flash Point: 95.3±27.3 °C
• Color/Form: No data available
• Density: 1.2±0.1 g/cm3